1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H22N4O3/c30-22(20-8-7-18-4-1-2-5-19(18)14-20)16-28-21-6-3-11-27-23(21)24(31)29(25(28)32)15-17-9-12-26-13-10-17/h3,6-14H,1-2,4-5,15-16H2
• InChI Key: IZQFFDHGSVQEBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=NC=C5)N=CC=C4
• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol

Description

1-(2-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H22N4O3 and its molecular weight is 426.476. The purity is usually 95%.
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Scientific Research Applications

Chemosensors for Metal Ions

Research has demonstrated the use of naphthoquinone derivatives as effective chemosensors for transition metal ions. These compounds, including those structurally related to the specified compound, have shown remarkable selectivity towards specific metal ions such as Cu2+ ions, exhibiting color changes upon complexation. Such properties suggest their application in the detection and quantification of metal ions in various environmental and biological samples (Gosavi-Mirkute et al., 2017).

Antimicrobial Activity

Several studies have synthesized and characterized pyrimidine-based ligands and their metal complexes, revealing antimicrobial activity against a range of bacteria and fungi. These findings indicate the potential of such compounds, including the specified compound, in the development of new antimicrobial agents (Chioma et al., 2018).

Synthesis and Characterization of Derivatives

The synthesis of pyrrolidine-2,4-diones (tetramic acids) and their derivatives has been explored, providing a foundation for the synthesis of a wide range of heterocyclic compounds with potential biological activity. This research underlines the importance of such compounds in the development of pharmaceuticals and other bioactive materials (Mulholland et al., 1972).

Fluorescence Emission Changes by Metal Ions

Investigations into 1,4-naphthoquinone derivatives have shown selectivity in fluorescence emission changes upon interaction with metal ions like manganese and cadmium. These findings suggest the utility of such compounds in the development of fluorescent probes for metal ion detection (Jali et al., 2013).